Cas no 52657-13-3 (2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-)

2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)- structure
52657-13-3 structure
Product Name:2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
CAS No:52657-13-3
MF:C14H23NO
MW:221.338524103165
CID:359151
PubChem ID:71365553
Update Time:2025-04-19

2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)- Chemical and Physical Properties

Names and Identifiers

    • 2,4,8-Decatrienamide, N-(2-methylpropyl)-, (2E,4E,8Z)-
    • N-(2-methylpropyl)deca-2,4,8-trienamide
    • DTXSID30788960
    • 52657-13-3
    • SCHEMBL1916844
    • CHEMBL2011544
    • BDBM50379797
    • Inchi: 1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-5,8-11,13H,6-7,12H2,1-3H3,(H,15,16)
    • InChI Key: OCUXKVCDBHKIIP-UHFFFAOYSA-N
    • SMILES: O=C(C=CC=CCCC=CC)NCC(C)C

Computed Properties

  • Exact Mass: 221.17809
  • Monoisotopic Mass: 221.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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